6-((4-(3-methoxyphenyl)-5-((3-(trifluoromethyl)benzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-[[4-(3-methoxyphenyl)-5-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C22H18F3N5O3S/c1-33-17-7-3-6-16(11-17)30-18(9-15-10-19(31)27-20(32)26-15)28-29-21(30)34-12-13-4-2-5-14(8-13)22(23,24)25/h2-8,10-11H,9,12H2,1H3,(H2,26,27,31,32)
• InChI Key: DBVVPTQANKAZQD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C(=NN=C2SCC3=CC(=CC=C3)C(F)(F)F)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C22H18F3N5O3S
• Molecular Weight: 489.5 g/mol

Description

6-((4-(3-methoxyphenyl)-5-((3-(trifluoromethyl)benzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C22H18F3N5O3S and its molecular weight is 489.47. The purity is usually 95%.
BenchChem offers high-quality 6-((4-(3-methoxyphenyl)-5-((3-(trifluoromethyl)benzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-((4-(3-methoxyphenyl)-5-((3-(trifluoromethyl)benzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis and Application

• Novel Synthesis Approaches

  Research includes novel synthetic routes to heterocyclic compounds derived from similar core structures, indicating a broad interest in such compounds for their diverse biological activities. These studies involve the synthesis of novel compounds with potential anti-inflammatory and analgesic properties, showcasing the therapeutic potentials of such chemicals (Abu‐Hashem et al., 2020).

• Electron Transport Materials

  Some research focuses on the development of materials like conjugated polyelectrolytes for electronic applications, such as in polymer solar cells. This highlights the versatility of pyrimidine derivatives in various scientific fields beyond medicinal chemistry (Hu et al., 2015).

• Antimicrobial and Antiviral Activities

  Studies on similar compounds include evaluations of their antimicrobial and antiviral activities, suggesting that modifications of the pyrimidine core can lead to significant biological activities. This is exemplified by the synthesis of compounds showing potential in treating HIV (Tang et al., 2015).

• Supramolecular Chemistry

  The functionalization of pyrimidine derivatives contributes to the field of supramolecular chemistry, where such compounds are used in the construction of complex architectures through hydrogen bonding and other non-covalent interactions (Fonari et al., 2004).